Cas no 112995-07-0 (1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-)

1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro- structure
112995-07-0 structure
Product name:1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-
CAS No:112995-07-0
MF:C15H27N3O6
MW:345.391384363174
CID:1200857
PubChem ID:393905

1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-
    • 3-[4,7-bis(2-carboxyethyl)-1,4,7-triazonan-1-yl]propanoic acid
    • 1,4,7-Triazacyclononane-1,4,7-tripropionic acid
    • DTXSID90327859
    • CHEMBL1987000
    • NSC696866
    • N,N',N''-Tris(carboxyethyl)-1,4,7-triazacyclononane
    • SCHEMBL3973280
    • NSC-696866
    • XTBYGWFSZYYULT-UHFFFAOYSA-N
    • 112995-07-0
    • NCI60_034506
    • Inchi: InChI=1S/C15H27N3O6/c19-13(20)1-4-16-7-9-17(5-2-14(21)22)11-12-18(10-8-16)6-3-15(23)24/h1-12H2,(H,19,20)(H,21,22)(H,23,24)
    • InChI Key: XTBYGWFSZYYULT-UHFFFAOYSA-N
    • SMILES: C1CN(CCN(CCN1CCC(=O)O)CCC(=O)O)CCC(=O)O

Computed Properties

  • Exact Mass: 345.19011
  • Monoisotopic Mass: 345.18998559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -8.2
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 121.62

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